Cas no 1247829-73-7 (3-methyl-1-4-(trifluoromethyl)phenylbutan-2-one)

• Product Name: 3-methyl-1-4-(trifluoromethyl)phenylbutan-2-one
• CAS No: 1247829-73-7
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• MDL: MFCD16807726
• CID: 4580646
• PubChem ID: 21016485
• Update Time: 2025-05-23

3-methyl-1-4-(trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[4-(trifluoromethyl)phenyl]butan-2-one
• N12787
• 3-methyl-1-4-(trifluoromethyl)phenylbutan-2-one

• MDL： MFCD16807726
• Inchi： 1S/C12H13F3O/c1-8(2)11(16)7-9-3-5-10(6-4-9)12(13,14)15/h3-6,8H,7H2,1-2H3
• InChI Key： PKOXGFAFXRDHRX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-methyl-1-4-(trifluoromethyl)phenylbutan-2-one

3-Methyl-1-(4-Trifluoromethyl)Phenylbutan-2-One: A Comprehensive Overview

The compound CAS No. 1247829-73-7, commonly referred to as 3-methyl-1-(4-trifluoromethyl)phenylbutan-2-one, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a phenyl ring substituted with a trifluoromethyl group and a butanone moiety with a methyl substituent. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of 3-methyl-1-(4-trifluoromethyl)phenylbutan-2-one in the development of advanced materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, the trifluoromethyl group on the phenyl ring contributes to increased electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain conditions. This property has been leveraged in the synthesis of novel polymers and high-performance adhesives.

In the pharmaceutical industry, 3-methyl-1-(4-trifluoromethyl)phenylbutan-2-one has shown potential as an intermediate in drug design. Its ability to form stable conjugates and its compatibility with various functional groups make it an attractive candidate for developing bioactive compounds. Researchers have explored its role in creating molecules with anti-inflammatory and anticancer properties, demonstrating its versatility in medicinal chemistry.

The synthesis of CAS No. 1247829-73-7 involves a multi-step process that typically includes Friedel-Crafts acylation followed by alkylation or methylation reactions. The use of catalytic systems and precise control over reaction conditions are critical to achieving high yields and purity. Recent advancements in catalytic chemistry have further optimized these processes, reducing production costs and improving scalability.

In terms of physical properties, 3-methyl-1-(4-trifluoromethyl)phenylbutan-2-one exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The environmental impact of CAS No. 1247829-73-7 has also been a topic of recent research. Studies suggest that it degrades slowly under aerobic conditions, raising concerns about its persistence in the environment. However, its biodegradability can be enhanced through specific chemical modifications, offering a pathway for sustainable production practices.

In conclusion, 3-methyl-1-(4-trifluoromethyl)phenylbutan-2-one is a compound with multifaceted applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry is expected to grow significantly.